Cas no 32631-26-8 (3-Chloro-4-(phenylsulfanyl)aniline)

• Product Name: 3-Chloro-4-(phenylsulfanyl)aniline
• CAS No: 32631-26-8
• MF: C₁₂H₁₀ClNS
• MW: 235.732500553131
• CID: 1450666
• PubChem ID: 23438083
• Update Time: 2025-04-20

3-Chloro-4-(phenylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(phenylthio)-
• 4-amino-2-chlorophenyl phenyl sulphide
• CKRNYBQUMRCICU-UHFFFAOYSA-N
• CS-0253108
• 3-chloro-4-thiophenoxyaniline
• 3-chloro-4-phenylsulfanylaniline
• 3-chloro-4-(phenylsulfanyl)aniline
• G34367
• Z330802834
• AKOS000215524
• NCGC00322958-01
• SCHEMBL5253210
• AB01185467-03
• EN300-62434
• 32631-26-8
• 3-chloro-4-(phenylthio)aniline
• 3-Chloro-4-(phenylsulfanyl)aniline

• Inchi： 1S/C12H10ClNS/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h1-8H,14H2
• InChI Key： CKRNYBQUMRCICU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 235.0224
• Monoisotopic Mass: 235.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 26.02